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Compound of Interest

Compound Name: KK181N1

Cat. No.: B15605268

Disclaimer: Information regarding the safety and toxicity profile of KK181N1, a potent inhibitor
of the karrikin (KAR) receptor KAI2, is not available in the public domain. Current research has
focused exclusively on its application as a chemical tool for studying plant biology, specifically
in Arabidopsis.[1][2] Therefore, this document summarizes the existing knowledge on its
mechanism of action in plants and highlights the absence of preclinical safety and toxicity data
relevant to drug development professionals.

Introduction

KK181N1 is a triazole urea compound identified as a selective inhibitor of the karrikin receptor
KAI2.[2] It functions by binding non-covalently to the catalytic pocket of the KAI2 protein.[2] Its
primary use is in plant biology research to selectively antagonize KAR-induced phenotypes,
thereby helping to distinguish the signaling pathways of karrikins from those of strigolactones
(SLs), which have similar signaling components.[2]

Preclinical Safety and Toxicity Profile

A comprehensive search of scientific literature and toxicology databases reveals a complete
lack of data on the safety and toxicity of KK181N1 in any animal models or human-derived
cells. As a compound designed and utilized for fundamental plant science research, it has not
been subjected to the standard battery of preclinical toxicology studies required for therapeutic
agents.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15605268?utm_src=pdf-interest
https://www.benchchem.com/product/b15605268?utm_src=pdf-body
https://www.medchemexpress.com/kk181n1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11696060/
https://www.benchchem.com/product/b15605268?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11696060/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11696060/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11696060/
https://www.benchchem.com/product/b15605268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Consequently, the following critical data points for a safety and toxicity assessment are
unavailable:

Acute, Sub-chronic, and Chronic Toxicity: No studies have been published.

e LD50 and IC50 Values: No data on lethal or inhibitory concentrations in animals or cell lines
exist.

o Genotoxicity/Mutagenicity: No assays have been reported.
o Carcinogenicity: No long-term studies have been conducted.
o Reproductive and Developmental Toxicity: This has not been evaluated.

o Safety Pharmacology: No studies on the effects on major organ systems (e.g.,
cardiovascular, respiratory, central nervous system) have been performed.

Mechanism of Action in Plants

While not indicative of its effects in mammals, understanding the mechanism of KK181N1 in its
intended biological context is crucial. In Arabidopsis, the KAI2 signaling pathway is involved in
seed germination and seedling development. Karrikins (or an endogenous ligand) bind to the
KAI2 receptor, which then forms a complex with the F-box protein MAX2. This complex targets
the SMAX1/SMXL2 repressor proteins for degradation, allowing for the expression of
downstream genes that regulate growth.[3][4]

KK181N1 acts as an antagonist in this pathway, blocking the KAR-induced signaling cascade.
[2]

Signaling Pathway and Experimental Workflows

Due to the absence of safety and toxicity data, diagrams and experimental protocols related to
these aspects cannot be provided. However, a diagram of the KAI2 signaling pathway in plants,
which KK181N1 inhibits, can be visualized.
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Downstream Regulation
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Caption: KAI2 signaling pathway in plants and the inhibitory action of KK181N1.

Conclusion for Drug Development Professionals

KK181N1 is a valuable research tool for plant biology but is not a candidate for therapeutic
development without extensive further study. For researchers and drug development
professionals, it is critical to recognize that no safety or toxicity data exists for this compound.
Any consideration of KK181N1 or similar molecules for non-plant applications would require a
complete de novo preclinical safety and toxicity evaluation, starting with in vitro cytotoxicity and
genotoxicity assays, followed by comprehensive in vivo studies in relevant animal models. The
KAI2 receptor is specific to plants, and the potential off-target effects of KK181N1 in
mammalian systems are entirely unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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